Cas no 2680891-99-8 (tert-butyl N-{9-(4-chloro-6-methylpyrimidin-2-yl)methyl-9H-purin-6-yl}carbamate)

• Product Name: tert-butyl N-{9-(4-chloro-6-methylpyrimidin-2-yl)methyl-9H-purin-6-yl}carbamate
• CAS No: 2680891-99-8
• MF: C₁₆H₁₈ClN₇O₂
• MW: 375.812820911407
• CID: 5626518
• PubChem ID: 165927123
• Update Time: 2025-06-08

tert-butyl N-{9-(4-chloro-6-methylpyrimidin-2-yl)methyl-9H-purin-6-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301404
• tert-butyl N-{9-[(4-chloro-6-methylpyrimidin-2-yl)methyl]-9H-purin-6-yl}carbamate
• 2680891-99-8
• tert-butyl N-{9-(4-chloro-6-methylpyrimidin-2-yl)methyl-9H-purin-6-yl}carbamate

• Inchi： 1S/C16H18ClN7O2/c1-9-5-10(17)22-11(21-9)6-24-8-20-12-13(18-7-19-14(12)24)23-15(25)26-16(2,3)4/h5,7-8H,6H2,1-4H3,(H,18,19,23,25)
• InChI Key： QAMJNDSIKGCFQX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(CN2C=NC3C(=NC=NC2=3)NC(=O)OC(C)(C)C)N=1

Computed Properties

• Exact Mass: 375.1210505g/mol
• Monoisotopic Mass: 375.1210505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 108Ų

Additional information on tert-butyl N-{9-(4-chloro-6-methylpyrimidin-2-yl)methyl-9H-purin-6-yl}carbamate

Comprehensive Overview of tert-butyl N-{9-(4-chloro-6-methylpyrimidin-2-yl)methyl-9H-purin-6-yl}carbamate (CAS No. 2680891-99-8)

The compound tert-butyl N-{9-(4-chloro-6-methylpyrimidin-2-yl)methyl-9H-purin-6-yl}carbamate (CAS No. 2680891-99-8) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique purine and pyrimidine hybrid structure, is a subject of intense study due to its potential applications in drug discovery and development. Researchers are particularly interested in its carbamate and chloromethylpyrimidine functionalities, which are known to play critical roles in modulating biological activity.

In recent years, the demand for novel heterocyclic compounds like tert-butyl N-{9-(4-chloro-6-methylpyrimidin-2-yl)methyl-9H-purin-6-yl}carbamate has surged, driven by the need for innovative therapeutics targeting complex diseases. The compound's CAS No. 2680891-99-8 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Its structural features, including the tert-butyl group and the chloromethylpyrimidine moiety, make it a versatile intermediate for synthesizing more complex molecules with potential pharmacological properties.

One of the key reasons for the growing interest in tert-butyl N-{9-(4-chloro-6-methylpyrimidin-2-yl)methyl-9H-purin-6-yl}carbamate is its potential role in the development of kinase inhibitors. Kinases are enzymes that regulate critical cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The compound's purine-pyrimidine scaffold is structurally similar to many known kinase inhibitors, making it a promising candidate for further exploration. Researchers are also investigating its bioavailability and metabolic stability, which are crucial factors in drug development.

Another area of interest is the compound's potential application in nucleic acid research. The purine and pyrimidine bases are fundamental components of DNA and RNA, and modifications to these structures can lead to novel probes or therapeutics. The chloromethyl group in tert-butyl N-{9-(4-chloro-6-methylpyrimidin-2-yl)methyl-9H-purin-6-yl}carbamate offers a reactive site for further chemical modifications, enabling the creation of derivatives with tailored properties. This flexibility is highly valued in the design of molecular probes and therapeutic agents.

The synthesis of tert-butyl N-{9-(4-chloro-6-methylpyrimidin-2-yl)methyl-9H-purin-6-yl}carbamate involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields and purity. The carbamate protection strategy is particularly noteworthy, as it allows for the selective manipulation of functional groups during synthesis. This approach is widely used in the preparation of pharmaceutical intermediates, highlighting the compound's utility in industrial applications.

From a commercial perspective, CAS No. 2680891-99-8 is listed in several chemical catalogs, with suppliers offering it as a research-grade chemical. Its availability is critical for academic and industrial labs engaged in high-throughput screening and structure-activity relationship (SAR) studies. The compound's molecular weight and solubility properties are also frequently queried, as these parameters influence its handling and application in experimental settings.

In conclusion, tert-butyl N-{9-(4-chloro-6-methylpyrimidin-2-yl)methyl-9H-purin-6-yl}carbamate (CAS No. 2680891-99-8) represents a fascinating example of modern medicinal chemistry. Its unique structure and potential applications in drug discovery, kinase inhibition, and nucleic acid research make it a valuable tool for scientists. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and molecular tools.